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Compound of Interest

Compound Name: trisodium nitride

CAS No.: 12136-83-3

Cat. No.: B576712

Get Quote

An examination of the X-ray photoelectron spectroscopy (XPS) data for trisodium nitride
(Na₃N) reveals a notable absence of experimentally determined binding energies in publicly

accessible literature. This guide provides a comparative analysis using available data for

analogous compounds, offering researchers a reference point for the characterization of this

unstable alkali metal nitride.

Trisodium nitride (Na₃N) is an inorganic compound known for its high reactivity and instability

under standard conditions[1][2][3][4][5]. Its synthesis is typically achieved under specialized

high-pressure and low-temperature environments[1][2]. Due to its labile nature, detailed

surface characterization using techniques like X-ray Photoelectron Spectroscopy (XPS) is

challenging, and as a result, specific binding energy data for the Na 1s and N 1s core levels of

Na₃N are not readily found in scientific literature.

This guide aims to provide a useful comparison for researchers working with nitrogen-

containing sodium compounds by presenting XPS data for elemental sodium, sodium azide

(NaN₃), sodium nitrite (NaNO₂), sodium nitrate (NaNO₃), and lithium nitride (Li₃N). Lithium

nitride, being a stable alkali metal nitride, serves as the closest available analogue to

trisodium nitride for the purposes of this comparison.
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Comparative XPS Data
The following table summarizes the core level binding energies for sodium and nitrogen in

various relevant compounds. These values are essential for identifying the chemical states of

these elements in unknown samples.

Compound Formula
Na 1s Binding
Energy (eV)

N 1s Binding
Energy (eV)

Elemental Sodium Na 1072.0 ± 0.3 -

Trisodium Nitride Na₃N Data not available Data not available

Lithium Nitride Li₃N - ~397

Sodium Azide NaN₃ ~1072 ~399 (N⁻), ~403 (N⁺)

Sodium Nitrite NaNO₂ ~1071-1072 ~404.0 ± 0.9

Sodium Nitrate NaNO₃ ~1071-1072 ~407.6 ± 0.6

Note: Binding energies can vary slightly depending on the instrument calibration, charge

referencing, and the specific chemical environment of the sample.

Experimental Protocols for Air-Sensitive Materials
The analysis of air-sensitive materials like trisodium nitride requires stringent experimental

protocols to prevent sample degradation. The following is a general workflow for acquiring XPS

data for such compounds:

Sample Handling in an Inert Atmosphere: All sample preparation and mounting must be

performed inside a glovebox with a controlled inert atmosphere (e.g., argon or nitrogen) to

prevent exposure to air and moisture.

Specialized Sample Transfer: A vacuum-sealed transfer vessel is crucial for moving the

sample from the glovebox to the XPS instrument without atmospheric exposure.

Instrumentation:
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X-ray Source: A monochromatic X-ray source, typically Al Kα (1486.6 eV) or Mg Kα

(1253.6 eV), is used to irradiate the sample.

Electron Energy Analyzer: A hemispherical analyzer is used to measure the kinetic energy

of the emitted photoelectrons.

Ion Gun: An argon ion gun can be used for sputter cleaning the sample surface to remove

contaminants, although this should be done with caution as it can induce chemical

changes in the sample.

Data Acquisition:

Survey Scan: A wide energy range scan is initially performed to identify all elements

present on the surface.

High-Resolution Scans: Detailed scans of specific core level regions (e.g., Na 1s, N 1s)

are then acquired to determine chemical states and perform quantitative analysis.

Charge Correction: For insulating or poorly conducting samples, a charge neutralization

system (e.g., a low-energy electron flood gun) is used to prevent surface charging, and the

binding energy scale is typically referenced to the adventitious carbon C 1s peak at 284.8

eV.

Visualizing Experimental and Comparative Data
To better understand the experimental workflow and the relationships between the binding

energies of different nitrogen species, the following diagrams are provided.
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XPS Experimental Workflow for Air-Sensitive Samples.
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Comparison of N 1s Core Level Binding Energies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b576712?utm_src=pdf-custom-synthesis#bc-rfq
https://www.extramarks.com/studymaterials/formulas/sodium-nitride-formula/
https://www.pw.live/school-prep/exams/sodium-nitride-formula
https://en.wikipedia.org/wiki/Sodium_nitride
https://www.vedantu.com/formula/sodium-nitride-formula
https://www.geeksforgeeks.org/chemistry/sodium-nitride-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/sodium-nitride-formula-structure-properties-uses-sample-questions/
https://www.benchchem.com/product/b576712/docs#x-ray-photoelectron-spectroscopy-of-trisodium-nitride-a-comparative-analysis
https://www.benchchem.com/product/b576712/docs#x-ray-photoelectron-spectroscopy-of-trisodium-nitride-a-comparative-analysis
https://www.benchchem.com/product/b576712/docs#x-ray-photoelectron-spectroscopy-of-trisodium-nitride-a-comparative-analysis
https://www.benchchem.com/product/b576712/docs#x-ray-photoelectron-spectroscopy-of-trisodium-nitride-a-comparative-analysis
https://www.benchchem.com/product/b576712?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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